methyl 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetate

• IUPAC Name: methyl 2-(1H-pyrrolo[2,3-b]pyridin-6-yl)acetate
• InChI: InChI=1S/C10H10N2O2/c1-14-9(13)6-8-3-2-7-4-5-11-10(7)12-8/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: VOUYCEWUOZESLW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=NC2=C(C=C1)C=CN2
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol

Description

“Methyl 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetate” is a chemical compound with the CAS Number: 1261492-05-0. It has a molecular weight of 190.2 and its IUPAC name is methyl 1H-pyrrolo[2,3-b]pyridin-6-ylacetate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10N2O2/c1-14-9(13)6-8-3-2-7-4-5-11-10(7)12-8/h2-5H,6H2,1H3,(H,11,12). This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

FGFR Inhibition for Cancer Therapy

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Antiviral Activity

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PI3K/mTOR Inhibition

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Structure-Based Design Strategy

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Mechanism of Action

Target of Action

The primary targets of methyl 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetate are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptors that play crucial roles in various biological processes, including organ development, cell proliferation and migration, and angiogenesis .

Mode of Action

Methyl 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetate interacts with FGFRs, inhibiting their activity . Upon binding to fibroblast growth factors, FGFRs typically undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, leading to the activation of downstream signaling . The presence of this compound inhibits these processes, thereby suppressing the activation of fgfr-dependent signaling pathways .

Biochemical Pathways

The inhibition of FGFRs by methyl 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetate affects several downstream signaling pathways, including the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . These pathways are involved in various cellular processes, such as cell proliferation, migration, and angiogenesis . Therefore, the inhibition of these pathways can lead to the suppression of these processes, which is beneficial in the context of cancer therapy .

Pharmacokinetics

For instance, compound 8o, a similar compound, demonstrated an oral bioavailability of 76.8% , suggesting that methyl 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetate might also exhibit good bioavailability.

Result of Action

The inhibition of FGFRs by methyl 2-{1H-pyrrolo[2,3-b]pyridin-6-yl}acetate leads to a decrease in cell proliferation and an increase in apoptosis . For example, in vitro studies have shown that similar compounds can inhibit the proliferation of breast cancer 4T1 cells and induce their apoptosis . Furthermore, these compounds can also significantly inhibit the migration and invasion of these cells .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.